Cas no 105538-07-6 (6-(4-fluorophenyl)pyridazin-3-amine)

• Product Name: 6-(4-fluorophenyl)pyridazin-3-amine
• CAS No: 105538-07-6
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• MDL: MFCD06801351
• CID: 138621
• PubChem ID: 11030588
• Update Time: 2025-04-19

6-(4-fluorophenyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,6-(4-fluorophenyl)-
• 3-AMINO-6-(4-FLUOROPHENYL)PYRIDAZINE
• 6-(4-fluorophenyl)pyridazin-3-amine
• PC3314
• Z960884650
• 105538-07-6
• EN300-2669474
• A1-01012
• SCHEMBL16598334
• DTXSID60452546
• MFCD06801351
• AKOS011485263
• CS-0440240
• HS-3223
• DB-107844

• MDL： MFCD06801351
• Inchi： 1S/C10H8FN3/c11-8-3-1-7(2-4-8)9-5-6-10(12)14-13-9/h1-6H,(H2,12,14)
• InChI Key： PXHAHXRMFFNTGI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 189.07000
• Monoisotopic Mass: 189.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 398.024 °C at 760 mmHg
• Flash Point: 194.518 °C
• Refractive Index: 1.611
• PSA: 51.80000
• LogP: 2.44610

6-(4-fluorophenyl)pyridazin-3-amine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines